Cas no 75930-29-9 (3-(2-aminoethyl)-1-methylurea)

• Product Name: 3-(2-aminoethyl)-1-methylurea
• CAS No: 75930-29-9
• MF: C₄H₁₁N₃O
• MW: 117.149640321732
• MDL: MFCD16300693
• CID: 538777
• PubChem ID: 11857456
• Update Time: 2025-04-19

3-(2-aminoethyl)-1-methylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-aminoethyl)-N'-methyl-
• 1-(2-aminoethyl)-3-methylurea
• 3-(2-aminoethyl)-1-methylurea
• EN300-255872
• DTXSID00474449
• 75930-29-9
• SCHEMBL196789
• AKOS006339657
• A905395
• LSFPCCTYAJBRAC-UHFFFAOYSA-N
• N-2-aminoethyl-N'-methyl-urea

• MDL： MFCD16300693
• Inchi： 1S/C4H11N3O/c1-6-4(8)7-3-2-5/h2-3,5H2,1H3,(H2,6,7,8)
• InChI Key： LSFPCCTYAJBRAC-UHFFFAOYSA-N
• SMILES： O=C(NC)NCCN

Computed Properties

• Exact Mass: 117.09033
• Monoisotopic Mass: 117.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas